Cas no 7582-04-9 (butane-d10)

• Product Name: butane-d10
• CAS No: 7582-04-9
• MF: C₄H₁₀
• MW: 68.1838183403015
• CID: 982057
• PubChem ID: 16213391
• Update Time: 2025-04-19

butane-d10 Chemical and Physical Properties

Names and Identifiers

• butane-d10
• N-BUTANE (D10)
• n-Butane-D10 (gas)
• (2H10)Butane
• 1-Butene-13C
• (~2~H_10_)Butane
• Q63408859
• BUTANE (D10)
• DTXSID60583920
• 1,1,1,2,2,3,3,4,4,4-decadeuteriobutane
• Butane-d10, 98 atom % D
• 7582-04-9

• Inchi： 1S/C4H10/c1-3-4-2/h3-4H2,1-2H3/i1D3,2D3,3D2,4D2
• InChI Key： IJDNQMDRQITEOD-MWUKXHIBSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 68.141017778g/mol
• Monoisotopic Mass: 68.141017778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 31
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Experimental Properties

• Color/Form: Gas
• Melting Point: −138 °C(lit.)
• Boiling Point: −0.5 °C(lit.)
• Flash Point: -60 °C
• Solubility: Not determined
• Vapor Pressure: 51.6 psi ( 37.7 °C)

butane-d10 Security Information

• Hazardous Material transportation number：UN 1011 2.1
• WGK Germany：3
• Hazard Category Code： 11-43-12-46-45
• Safety Instruction： 16-33-36/37-45-53
• Hazardous Material Identification：